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Compound of Interest

Compound Name: Safflower Yellow

Cat. No.: B7908641

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Safflower Yellow, a complex mixture of water-soluble flavonoids extracted from the petals of

Carthamus tinctorius L., has garnered significant attention for its therapeutic properties,

particularly in the treatment of cardiovascular and cerebrovascular diseases.[1][2] This

technical guide provides an in-depth exploration of the chemical composition of Safflower
Yellow, detailing its major constituents, their quantitative distribution, and the experimental

methodologies used for their isolation and characterization.

Core Chemical Constituents
Safflower Yellow is not a single entity but a rich amalgam of quinochalcone C-glycosides. The

primary and most pharmacologically significant components include Hydroxysafflor Yellow A

(HSYA), Safflor Yellow A (SYA), Safflor Yellow B (SYB), and Anhydrosafflor Yellow B (AHSYB).

[1][2] HSYA is recognized as a principal active ingredient and is often used as a standard for

the quality control of safflower extracts.[1]
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The core structure of these compounds is based on a chalcone backbone, characterized by a

three-carbon α,β-unsaturated carbonyl system linking two aromatic rings. The uniqueness of

safflower yellow pigments lies in their C-glycosidic linkages.

Table 1: Major Chemical Components of Safflower Yellow

Component Chemical Formula
Molecular Weight (
g/mol )

Key Structural
Features

Hydroxysafflor Yellow

A (HSYA)
C₂₇H₃₂O₁₆ 612.55

Quinochalcone di-C-

glycoside[3]

Safflor Yellow A (SYA) C₂₇H₃₀O₁₅ 594.52 Chalcone derivative[2]

Safflor Yellow B (SYB) C₄₈H₅₄O₂₇ 1062.93
Dimeric

quinochalcone[3]

Anhydrosafflor Yellow

B (AHSYB)
C₂₇H₃₀O₁₅ 594.52

Dehydrated form of a

precursor to red

pigments[4][5]

Quantitative Composition
The relative abundance of the major components in Safflower Yellow extracts can vary

depending on the cultivar, geographical origin, and extraction method. However, HSYA is

consistently the most abundant yellow pigment.

Table 2: Quantitative Analysis of Major Components in Safflower Yellow Extracts
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Component
Concentration Range
(mg/g of dried petals)

Approximate Percentage
of Total Yellow Pigments

Hydroxysafflor Yellow A

(HSYA)
10 - 26[6] ~70%[5]

Anhydrosafflor Yellow B

(AHSYB)
2 - 10[6] Not specified

Safflor Yellow B (SYB) Not specified ~1.5%[5]

Safflor Yellow A (SYA) 0.70% - 1.85% (of corolla)[7] Not specified

Experimental Protocols
The isolation and analysis of the chemical constituents of Safflower Yellow involve a multi-

step process, from extraction to purification and characterization.

Extraction of Safflower Yellow
A common and effective method for extracting the water-soluble yellow pigments from safflower

petals is hot water extraction.

Protocol 1: Hot Water Extraction

Sample Preparation: Grind dried safflower petals into a fine powder.

Extraction:

Add deionized water to the safflower powder at a solid-to-liquid ratio of 1:12 (w/v).

Soak the mixture for 30 minutes.

Heat the mixture to 70°C and maintain for 20 minutes with continuous stirring.

Filter the mixture to collect the aqueous extract.

Repeat the extraction process on the residue one more time to maximize the yield.

Combine the extracts from both steps.[8]
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Purification by Macroporous Resin Chromatography
Macroporous adsorption resins are frequently used to purify and concentrate the target

flavonoids from the crude extract.

Protocol 2: Purification using D101 Macroporous Resin

Column Preparation: Pack a chromatography column with D101 macroporous resin and

equilibrate it by washing with deionized water.

Loading: Load the crude Safflower Yellow extract onto the column.

Washing: Wash the column with deionized water to remove impurities such as sugars and

salts.

Elution: Elute the adsorbed yellow pigments with an appropriate concentration of ethanol

(e.g., 70%).

Concentration: Collect the eluate and concentrate it under reduced pressure to obtain the

purified Safflower Yellow extract.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a standard analytical technique for the separation and quantification of the individual

components of Safflower Yellow.

Protocol 3: HPLC Analysis of Safflower Yellow Components

Chromatographic System: A standard HPLC system equipped with a UV-Vis or Diode Array

Detector (DAD).

Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient elution using:

Solvent A: 0.1% formic acid in water.
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Solvent B: Acetonitrile.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 403 nm, which is the maximum absorption wavelength for HSYA and

AHSYB.[2]

Injection Volume: 10 µL.

Quantification: Use external standards of HSYA, SYA, SYB, and AHSYB to create calibration

curves for accurate quantification.

Visualizations
Biosynthetic Pathway of Hydroxysafflor Yellow A (HSYA)
The biosynthesis of HSYA in Carthamus tinctorius is a complex enzymatic process starting

from the general flavonoid pathway and branching into the unique quinochalcone synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b7908641?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

